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Compound of Interest

Compound Name: MMP-2 Inhibitor II

Cat. No.: B1662408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solubility and

preparation of MMP-2 Inhibitor II (CAS: 869577-51-5), a selective, irreversible inhibitor of

matrix metalloproteinase-2 (MMP-2).

Chemical and Physical Properties
MMP-2 Inhibitor II, with the chemical name (4-(4-

(Methanesulfonamido)phenoxy)phenylsulfonyl)methyloxirane, is a key tool for studying the

biological roles of MMP-2 in various physiological and pathological processes.

Property Value Reference

CAS Number 869577-51-5 [1]

Molecular Formula C₁₆H₁₇NO₆S₂ [2]

Molecular Weight 383.44 g/mol [1]

Appearance White solid

Purity ≥97% (HPLC)

Inhibitory Potency (Ki) 2.4 µM for MMP-2 [3][4]
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Solubility
Proper solubilization is critical for the accurate and effective use of MMP-2 Inhibitor II in
experimental settings. Inadequate dissolution can lead to inaccurate concentration calculations

and unreliable experimental outcomes.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) 200 mg/mL [1][2]

Note: It is recommended to use anhydrous DMSO for preparing stock solutions to minimize the

introduction of water, which can affect the long-term stability of the compound.

Preparation of Stock and Working Solutions
The following protocols provide a step-by-step guide for the preparation of stock and working

solutions of MMP-2 Inhibitor II. Always use personal protective equipment (PPE), including

gloves and safety glasses, when handling this compound.

Materials
MMP-2 Inhibitor II (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Ultrasonic bath

Protocol for Preparing a 10 mM Stock Solution in DMSO
Calculate the required mass:

Molecular Weight (MW) of MMP-2 Inhibitor II = 383.44 g/mol
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To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 383.44 g/mol * 1000 mg/g = 3.83 mg

Weigh the inhibitor:

Carefully weigh out 3.83 mg of MMP-2 Inhibitor II powder using an analytical balance.

Dissolve in DMSO:

Add 1 mL of anhydrous DMSO to the vial containing the weighed inhibitor.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming to 37°C or brief sonication can aid in dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[5]

Properly stored, the stock solution in DMSO is stable for several months.

Protocol for Preparing Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium or assay buffer.

Determine the final desired concentration of MMP-2 Inhibitor II for your experiment. For

example, a final concentration of 5 µM is often used to attenuate MMP-2 activity in cell-

based assays.[2]

Calculate the dilution factor:

Dilution Factor = [Stock Solution Concentration] / [Final Concentration]

For a 10 mM stock and a 5 µM final concentration:

Dilution Factor = 10,000 µM / 5 µM = 2000
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Perform the dilution:

For a final volume of 1 mL of working solution, you would add:

Volume of stock solution = Final Volume / Dilution Factor = 1000 µL / 2000 = 0.5 µL

Add 0.5 µL of the 10 mM stock solution to 999.5 µL of your cell culture medium or assay

buffer.

Mix thoroughly by gentle pipetting or vortexing.

Important Considerations:

The final concentration of DMSO in your experimental setup should be kept low (typically

<0.5%) to avoid solvent-induced cytotoxicity or other off-target effects.

Always include a vehicle control (medium or buffer with the same final concentration of

DMSO) in your experiments.

Diagrams
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Workflow for Preparing MMP-2 Inhibitor II Solutions
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Caption: Workflow for preparing stock and working solutions of MMP-2 Inhibitor II.
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Simplified MMP-2 Activation and Inhibition Pathway
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Caption: Simplified pathway of MMP-2 activation and its inhibition by MMP-2 Inhibitor II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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